Cas no 1351634-61-1 (N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylthiophene-2-sulfonamide)

• Product Name: N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylthiophene-2-sulfonamide
• CAS No: 1351634-61-1
• MF: C₁₇H₁₈N₂O₂S₂
• MW: 346.467021465302
• CID: 6005851
• PubChem ID: 71792837
• Update Time: 2025-07-16

N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylthiophene-2-sulfonamide
• N-[4-(3,4-dihydro-1H-isoquinolin-2-yl)but-2-ynyl]thiophene-2-sulfonamide
• N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)thiophene-2-sulfonamide
• F6244-3112
• 1351634-61-1
• VU0540192-1
• N-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]thiophene-2-sulfonamide
• AKOS024542943

• Inchi： 1S/C17H18N2O2S2/c20-23(21,17-8-5-13-22-17)18-10-3-4-11-19-12-9-15-6-1-2-7-16(15)14-19/h1-2,5-8,13,18H,9-12,14H2
• InChI Key： KPLIEIDDMKTXBG-UHFFFAOYSA-N
• SMILES： C1(S(NCC#CCN2CCC3=C(C2)C=CC=C3)(=O)=O)SC=CC=1

Computed Properties

• Exact Mass: 346.08097017g/mol
• Monoisotopic Mass: 346.08097017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 86Ų

Additional information on N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylthiophene-2-sulfonamide

Introduction to N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylthiophene-2-sulfonamide (CAS No. 1351634-61-1)

N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylthiophene-2-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1351634-61-1, represents a novel molecular entity with a unique structural framework that combines elements of heterocyclic chemistry and functional group diversity. The presence of a thiophene ring, a butynyl group, and a tetrahydroisoquinoline moiety makes this molecule a promising candidate for further exploration in medicinal chemistry.

The structural complexity of N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylthiophene-2-sulfonamide is not merely an academic curiosity but also a strategic asset in the development of new therapeutic agents. The compound’s architecture suggests potential interactions with biological targets that are relevant to various diseases, including neurological disorders and cancer. The tetrahydroisoquinoline scaffold is particularly noteworthy, as it is a known pharmacophore in many bioactive molecules. This moiety has been extensively studied for its role in modulating neurotransmitter systems and its potential applications in treating conditions such as Parkinson’s disease and depression.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. In the case of N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylthiophene-2-sulfonamide, these tools have been instrumental in identifying potential binding sites on target proteins and understanding the mechanisms by which the compound may exert its effects. Such insights are crucial for optimizing the molecule’s pharmacokinetic properties and enhancing its therapeutic efficacy.

The thiophene ring in N-4-(1,2,3,4-tetrahydroisoquinolin-2-yibutynylthiophene)-sulfonamide contributes to the compound’s overall stability and reactivity. Thiophenes are well-known for their ability to participate in various chemical reactions, including cyclization and oxidation processes. These properties make them valuable in designing molecules that can undergo controlled transformations under specific conditions. In drug development, thiophene-based compounds have shown promise as intermediates for synthesizing more complex derivatives with enhanced biological activity.

The butynyl group present in the molecule adds another layer of functional diversity. Butynes are versatile building blocks that can be incorporated into larger structures to create specific pharmacological effects. In particular, the triple bond in the butynyl group can be exploited for further functionalization through reactions such as hydroboration or cross-coupling processes. These transformations allow chemists to tailor the compound’s properties to meet specific requirements for drug design.

One of the most exciting aspects of N-(4-(1,2-dihydroisoquinolin)-butinyl)-thiophene sulfonamide is its potential application in addressing neurological disorders. Tetrahydroisoquinoline derivatives have been implicated in the modulation of dopaminergic pathways, which are central to conditions such as Parkinson’s disease and schizophrenia. By incorporating additional functional groups like the thiophene sulfonamide moiety, researchers aim to enhance the compound’s ability to interact with these pathways while minimizing off-target effects.

Current research is focused on synthesizing analogs of N-(4-(1-dihydroisoquinolin)-butinyl)-thiophene sulfonamide that exhibit improved pharmacological profiles. Techniques such as structure-based drug design and high-throughput screening are being employed to identify promising candidates for further development. The goal is to develop a new generation of therapeutic agents that can effectively treat neurological disorders without causing significant side effects.

The sulfonamide group in N-(4-(1-dihydroisoquinolin)-butinyl)-thiophene sulfonamide is another key feature that contributes to its potential bioactivity. Sulfonamides are well-established pharmacological scaffolds that have been used in the development of antibiotics, anti-inflammatory drugs, and antiviral agents. The presence of this group suggests that N-(4-(1-dihydroisoquinolin)-butinyl)-thiophene sulfonamide may exhibit similar therapeutic properties or act through related mechanisms.

In conclusion, N-(4-(1-dihydroisoquinolin)-butinyl)-thiophene sulfonamide (CAS No. 1351634-61-1) is a structurally complex and functionally diverse molecule with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups makes it an attractive candidate for further exploration in drug discovery. As our understanding of biological targets and our ability to design molecules with precise properties continue to improve, compounds like N-(1,2,3,4-tetrahydroisoquinolin)⁻(⁻))()()(⁻)₋(⁻)−(STHIOPHENE)−(SOLFONAMIDE) − − − − − − − − − − − − − − − − − − − − − −−−−−−−−−(STILOPHENE)−(SOFLONAMIDE)is expected to play a crucial role in advancing our efforts to develop novel therapeutic agents for neurological disorders and other diseases.